1-Propanamine, N-(phenylmethylene)-3-(trimethoxysilyl)-

• CAS No.: 67674-55-9
• Molecular Formula: C13H21NO3Si
• Molecular Weight: 267.40 g/mol
• IUPAC Name: 1-phenyl-N-(3-trimethoxysilylpropyl)methanimine
• InChI: InChI=1S/C13H21NO3Si/c1-15-18(16-2,17-3)11-7-10-14-12-13-8-5-4-6-9-13/h4-6,8-9,12H,7,10-11H2,1-3H3
• InChI Key: MDWZOAUWADLKNG-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCN=CC1=CC=CC=C1)(OC)OC

Description

1-Propanamine, N-(phenylmethylene)-3-(trimethoxysilyl)- is a useful research compound. Its molecular formula is C13H21NO3Si and its molecular weight is 267.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 grams (0.138 moles) of N-benzylidene aniline [cas no. 538-51-2, from TCI America] was combined with 24.7 grams (0.138 moles) of gamma-aminopropyltrimethoxysilane [cas no. 13822-56-5, Silquest A-1110 Silane from Crompton Corporation] and 100 grams of xylene. The resulting slurry was warmed to 90° C. for one hour before a vacuum of 20 mm Hg was applied. Distillation of the xylene and aniline resulted in 36 grams (98%) of N-benzylidene aminopropyltrimethoxysilane [cas no. 67674-55-9] by GC analysis.